Cas no 855473-51-7 (Montelukast Methyl Ester)

Montelukast Methyl Ester is an intermediate compound in the synthesis of Montelukast, a leukotriene receptor antagonist used in the treatment of asthma and allergic rhinitis. This ester derivative is characterized by its high purity and stability, making it a reliable precursor in pharmaceutical manufacturing. Its synthetic route is optimized for efficiency, ensuring consistent yields and minimal impurities. The compound's structural integrity facilitates precise downstream modifications, critical for producing therapeutically active Montelukast. Its compatibility with standard laboratory handling and storage conditions further enhances its utility in industrial and research applications. This intermediate plays a pivotal role in ensuring the quality and scalability of Montelukast production.

Montelukast Methyl Ester structure

Product Name:Montelukast Methyl Ester

CAS No:855473-51-7

MF:C₃₆H₃₈ClNO₃S

MW:600.209827899933

CID:1060396

Update Time:2025-10-25

Montelukast Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Montelukast Methyl Ester
- [R,E]-1-[[[1-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[(2-hydroxypropan-2-yl)phenyl]propyl]thio] methyl]-cyclopropane acetic acid methyl ester
- Montelukast Methyl E
- Methyl 1-[[[(1R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]cyclopropaneacetate (ACI)
- (+)-Methyl (R,E)-2-(1-(((1-(3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl)-3-(2-(2-hydroxypropan-2-yl)phenyl)propyl)thio)methyl)cyclopropyl)acetate
- Inchi： 1S/C36H38ClNO3S/c1-35(2,40)31-10-5-4-8-26(31)14-18-33(42-24-36(19-20-36)23-34(39)41-3)28-9-6-7-25(21-28)11-16-30-17-13-27-12-15-29(37)22-32(27)38-30/h4-13,15-17,21-22,33,40H,14,18-20,23-24H2,1-3H3/b16-11+/t33-/m1/s1
- InChI Key： MAWSFAVEWJQZKH-ISYDNLPHSA-N
- SMILES： C(C1(CC1)CC(=O)OC)S[C@@H](C1C=CC=C(/C=C/C2C=CC3C=CC(=CC=3N=2)Cl)C=1)CCC1C=CC=CC=1C(O)(C)C

Computed Properties

Exact Mass: 599.22600

Experimental Properties

PSA: 84.72000
LogP: 9.03640

Montelukast Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M568080-25mg	Montelukast Methyl Ester	855473-51-7	25mg	$ 257.00	2023-09-06
TRC	M568080-250mg	Montelukast Methyl Ester	855473-51-7	250mg	$ 1978.00	2023-09-06
Biosynth	FJB47351-5 mg	Montelukast methyl ester	855473-51-7	5mg	$306.10	2023-01-04
Biosynth	FJB47351-10 mg	Montelukast methyl ester	855473-51-7	10mg	$489.70	2023-01-04
Biosynth	FJB47351-25 mg	Montelukast methyl ester	855473-51-7	25mg	$918.25	2023-01-04
Biosynth	FJB47351-50 mg	Montelukast methyl ester	855473-51-7	50mg	$1,469.50	2023-01-04
Biosynth	FJB47351-100 mg	Montelukast methyl ester	855473-51-7	100MG	$2,351.00	2023-01-04
SHENG KE LU SI SHENG WU JI SHU	sc-477470-25mg	Montelukast Methyl Ester,	855473-51-7	25mg	￥3234.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-477476-1mg	Montelukast Methyl Ester-d3,	855473-51-7	1mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-477470-25 mg	Montelukast Methyl Ester,	855473-51-7	25mg	￥3,234.00	2023-07-11

Montelukast Methyl Ester Production Method

Production Method 1

22374-89-6

158966-92-8

855473-51-7

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol , Toluene ; 25 °C → reflux; 5 h, reflux

Reference

Identification, synthesis and characterization of impurities of Montelukast sodium

Kumar, I. V. Sunil; et al, Asian Journal of Chemistry, 2011, 23(10), 4536-4546

Production Method 2

151767-02-1

855473-51-7

Reaction Conditions

1.1 Solvents: 1,4-Dioxane ; 15 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 30 min, rt → reflux
1.3 Reagents: Water

Reference

Triphosgene and DMAP as Mild Reagents for Chemoselective Dehydration of Tertiary Alcohols

Ganiu, Moshood O.; et al, Organic Letters, 2019, 21(14), 5611-5615

Production Method 3

18107-18-1

158966-92-8

855473-51-7

Reaction Conditions

1.1 Solvents: Methanol , Dichloromethane , Hexane ; 10 min, 0 °C
1.2 Solvents: Acetic acid ; 5 min

Reference

Photoexcited nitroarenes for the oxidative cleavage of alkenes

Ruffoni, Alessandro ; et al, Nature (London, 2022, 610(7930), 81-86

Production Method 4

152922-73-1

287930-77-2

855473-51-7

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; 0.5 h, 0 °C; 0 °C → -25 °C
1.2 Reagents: Methanesulfonyl chloride ; 2 h, -25 °C; 3 h, -25 °C
1.3 Reagents: Sodium methoxide Solvents: Methanol , Dimethylformamide ; 0.5 h, -15 °C; 0.5 h, -15 °C; -15 °C → 0 °C
1.4 Solvents: Dimethylformamide ; 1 h; 24 h, 0 - 5 °C

Reference

Identification, synthesis and characterization of impurities of Montelukast sodium

Kumar, I. V. Sunil; et al, Asian Journal of Chemistry, 2011, 23(10), 4536-4546

Production Method 5

151767-02-1

18107-18-1

855473-51-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water ; rt; 1 h, rt
1.2 Solvents: Hexane ; rt; 8 h, rt

Reference

Palladium-Catalyzed Difluoromethylation of Aryl Chlorides and Triflates and Its Applications in the Preparation of Difluoromethylated Derivatives of Drug/Agrochemical Molecules

Lu, Changhui; et al, Journal of Organic Chemistry, 2018, 83(2), 1077-1083

Montelukast Methyl Ester Raw materials

Montelukast Methyl Ester Preparation Products

Montelukast Methyl Ester (855473-51-7)

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Related Categories

Additional information on Montelukast Methyl Ester

Comprehensive Overview of Montelukast Methyl Ester (CAS No. 855473-51-7): Properties, Applications, and Industry Insights

Montelukast Methyl Ester (CAS No. 855473-51-7) is a critical intermediate in the synthesis of Montelukast Sodium, a widely prescribed leukotriene receptor antagonist used to manage asthma and allergic rhinitis. This ester derivative plays a pivotal role in pharmaceutical manufacturing due to its structural relevance and biochemical activity. The compound’s molecular formula, C₂₆H₂₇NO₃, and precise synthesis pathways have garnered significant attention from researchers and manufacturers alike.

In recent years, the demand for Montelukast Methyl Ester has surged, driven by the global rise in respiratory disorders. According to WHO reports, over 339 million people suffer from asthma, creating a robust market for related APIs. The compound’s CAS No. 855473-51-7 is frequently searched in pharmaceutical databases, reflecting its industrial importance. Users often query its solubility in organic solvents, stability under varying pH conditions, and chromatographic purification methods—topics we’ll explore in this article.

The synthesis of Montelukast Methyl Ester involves multi-step organic reactions, including esterification and chiral resolution. Its methyl ester group enhances lipophilicity, a property crucial for subsequent conversion to the active pharmaceutical ingredient (API). Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with ICH guidelines. Regulatory agencies such as the FDA and EMA strictly monitor impurities in intermediates like 855473-51-7, making process optimization a hot research topic.

From an SEO perspective, trending queries include "Montelukast Methyl Ester supplier", "CAS 855473-51-7 price trends", and "green chemistry alternatives for synthesis". Environmental concerns have spurred interest in catalytic methods and biodegradable solvents for producing this intermediate. A 2023 study highlighted enzymatic esterification as a sustainable approach, aligning with the industry’s shift toward carbon-neutral manufacturing.

Storage and handling of Montelukast Methyl Ester require attention to moisture-sensitive properties and light degradation risks. Suppliers often provide technical data sheets detailing optimal storage at 2–8°C under inert atmospheres. These practical considerations are frequently searched by logistics professionals and formulation scientists.

In conclusion, Montelukast Methyl Ester (CAS No. 855473-51-7) remains indispensable in modern pharmacotherapy. Its evolving synthesis protocols and quality standards reflect broader trends in precision medicine and process intensification. For researchers, staying updated on patent landscapes (e.g., expired patents driving generic production) and novel analytical methods is key to leveraging this compound’s full potential.